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Compound of Interest

Compound Name: Ro 67-4853

Cat. No.: B1679490

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 67-4853 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 1 (mGIuR1).[1] As a PAM, it enhances the receptor's response to the
endogenous ligand, glutamate, by binding to a site distinct from the glutamate binding site,
known as an allosteric site.[2][3] This document provides detailed information on the solubility
of Ro 67-4853, particularly in Dimethyl Sulfoxide (DMSO), and offers comprehensive protocols
for its application in common in vitro assays.

Chemical Information

o |[UPAC Name: N-(9H-Xanthen-9-ylcarbonyl)carbamic acid butyl ester

Synonyms: (9H-Xanthen-9-ylcarbonyl)-carbamic acid butyl ester, N-(9H-Xanthen-9-
ylcarbonyl)-carbamic acid butyl ester, Ro67-4853[4]

Molecular Formula: C1oH19NOa4[5]

Molecular Weight: 325.36 g/mol

CAS Number: 302841-89-0[5]

Solubility Data
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Ro 67-4853 is a crystalline solid that is soluble in several organic solvents but is sparingly
soluble in aqueous solutions.[5] For biological experiments, it is recommended to first prepare
a concentrated stock solution in an organic solvent like DMSO and then dilute it into the
aqueous buffer or saline solution.[5] It is advised not to store the agueous solution for more
than one day.[5]

Table 1: Solubility of Ro 67-4853 in Various Solvents

Concentration Concentration
Solvent Source(s)
(mg/mL) (mM)
DMSO 5 mg/mL ~15.4 mM Cayman Chemical[5]
AbMole BioScience,
20 mg/mL ~61.5 mM ) )
Sigma-Aldrich[4][6]
Abcam, Tocris
32.54 mg/mL 100 mM

Bioscience[7][8]

Dimethyl Formamide

16 mg/mL ~49.2 mM Cayman Chemical[5]
(DMF)

Ethanol 0.5 mg/mL ~1.5mM Cayman Chemical[5]

Note: The molarity was calculated using the molecular weight of 325.36 g/mol . Batch-specific
molecular weights may vary slightly.[8]

Mechanism of Action & Signaling Pathway

Ro 67-4853 acts as a positive allosteric modulator of mGIluR1, a G-protein coupled receptor
(GPCR).[2] It enhances the potency of glutamate, the native agonist, by interacting with the
transmembrane domain (TMD) of the receptor.[2][3] mMGIuRL1 is part of the Group | mGlu
receptors, which also includes mGIuR5.[8] While Ro 67-4853 is primarily known as an mGIluR1
PAM, some evidence suggests it may also have activity at mGIuR5.[8][9]

Upon activation, mGIuR1 couples to Gg/G11 proteins, leading to the activation of
Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
two secondary messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG). IPs
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binds to its receptors on the endoplasmic reticulum, causing the release of intracellular calcium
(Caz*).[5] DAG, along with the increased intracellular Ca2*, activates Protein Kinase C (PKC),
which in turn can phosphorylate various downstream targets, including mitogen-activated
protein kinases (MAPK) like ERK1/2.[2] Ro 67-4853 has been shown to potentiate glutamate-
induced calcium signaling and can also induce ERK1/2 phosphorylation.[2][5] Additionally, it
can potentiate glutamate-induced cyclic adenosine monophosphate (CAMP) accumulation.[2]
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Fig 1. Simplified mGIuR1 Signaling Cascade.
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Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of Ro 67-4853 in DMSO for subsequent
dilution in aqueous experimental buffers.

Materials:

* Ro 67-4853 (crystalline solid)[5]

Dimethyl Sulfoxide (DMSO), anhydrous

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Vortex mixer
Protocol:
» Weigh the desired amount of Ro 67-4853 solid in a sterile tube.

e Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a
100 mM stock, add 30.74 pL of DMSO per 1 mg of Ro 67-4853, assuming MW of 325.36).[8]

e Purge the tube with an inert gas to displace oxygen, which helps prevent degradation.[5]

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. The solution
should be clear.[4]

o Storage: Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to
six months.[6] The solid compound is stable for at least four years when stored at -20°C.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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